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Compound of Interest

Compound Name: GDC-9545

Cat. No.: B1574615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

GDC-9545 stock solutions for in vitro cell culture experiments. GDC-9545 (also known as

Giredestrant) is a potent and selective estrogen receptor degrader (SERD) that is orally

bioavailable.[1][2] It acts as a full antagonist of the estrogen receptor (ER), inducing its

degradation and thereby inhibiting ER-mediated signaling pathways crucial for the growth of

ER-positive cancers.[3][4][5]

Chemical Properties of GDC-9545
A summary of the key chemical properties of GDC-9545 is presented in the table below.

Property Value Reference

Synonyms
Giredestrant, RG6171,

RO7197597
[3][6]

CAS Number 1953133-47-5 [2][6]

Molecular Formula C₂₇H₃₁F₅N₄O [2][6]

Molecular Weight 522.55 g/mol [2][6]

Purity >99.5% [2]
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Solubility of GDC-9545
GDC-9545 is soluble in dimethyl sulfoxide (DMSO) but insoluble in water.[6] The table below

summarizes its solubility in commonly used solvents.

Solvent Solubility Notes Reference

DMSO
≥ 50 mg/mL (95.68

mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

Sonication may be

required to fully

dissolve the

compound.

[6][7][8]

Ethanol 33 mg/mL [6]

Water Insoluble [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GDC-9545 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GDC-9545 in DMSO, a

common starting concentration for cell culture experiments.

Materials:

GDC-9545 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Accurately weigh out 5.23 mg of GDC-9545 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of sterile, anhydrous DMSO to the tube containing the GDC-9545
powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If

necessary, sonicate the solution for a brief period to ensure the compound is fully dissolved.

Visually inspect the solution to confirm there are no visible particles.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

[7][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM GDC-9545 stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM GDC-9545 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes
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Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM GDC-9545 stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. It is recommended to prepare intermediate dilutions

to ensure accuracy. For example, to prepare a 10 µM working solution from a 10 mM stock,

you can perform a 1:1000 dilution.

Final Concentration in Culture: Add the appropriate volume of the working solution to your

cell culture plates to achieve the desired final concentration of GDC-9545. Ensure that the

final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.

Immediate Use: It is recommended to prepare fresh working solutions for each experiment

and use them immediately for optimal results.[6]

Visualizations
Experimental Workflow for GDC-9545 Stock Solution
Preparation
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Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh 5.23 mg
GDC-9545 Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C
or -80°C

1. Thaw Stock
Solution

For Experiment

2. Serially Dilute
in Culture Medium

3. Add to Cell
Culture (≤0.1% DMSO)

4. Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing GDC-9545 stock and working solutions.
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GDC-9545 Signaling Pathway
GDC-9545 is a selective estrogen receptor (ER) degrader.[1][3] It binds to the estrogen

receptor, inducing a conformational change that leads to its proteasome-mediated degradation.

[1][3] This prevents ER-mediated signaling, which is critical for the growth of ER-positive tumor

cells.[3]
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Caption: Mechanism of action of GDC-9545 in ER+ cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1574615?utm_src=pdf-body
https://www.benchchem.com/product/b1574615?utm_src=pdf-custom-synthesis
https://dctd.cancer.gov/drug-discovery-development/reagents-materials/formulary/about/agents/giredestrant
https://www.ushelf.com/giredestrant-gdc-9545-cas-1953133-47-5-non-steroidal-estrogen-receptor-er-ligand/
https://en.wikipedia.org/wiki/Giredestrant
https://synapse.patsnap.com/article/deciphering-the-mechanistic-and-pharmacokinetic-attributes-of-gdc-9545-a-promising-er-antagonist-for-breast-cancer-therapy
https://synapse.patsnap.com/article/deciphering-the-mechanistic-and-pharmacokinetic-attributes-of-gdc-9545-a-promising-er-antagonist-for-breast-cancer-therapy
https://www.roche.com/solutions/pipeline
https://www.selleckchem.com/products/giredestrant.html
https://www.medchemexpress.com/giredestrant.html
https://www.targetmol.com/compound/giredestrant
https://www.benchchem.com/product/b1574615#preparing-gdc-9545-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1574615#preparing-gdc-9545-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1574615#preparing-gdc-9545-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1574615#preparing-gdc-9545-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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